Cas no 2171231-43-7 ((2S)-2-amino-7-cyclopropylheptanoic acid)

• Product Name: (2S)-2-amino-7-cyclopropylheptanoic acid
• CAS No: 2171231-43-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6389529
• PubChem ID: 165748287
• Update Time: 2025-06-13

(2S)-2-amino-7-cyclopropylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-7-cyclopropylheptanoic acid
• EN300-1300201
• 2171231-43-7

• Inchi： 1S/C10H19NO2/c11-9(10(12)13)5-3-1-2-4-8-6-7-8/h8-9H,1-7,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： NRQFGWAAKIIIRX-VIFPVBQESA-N
• SMILES： OC([C@H](CCCCCC1CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-7-cyclopropylheptanoic acid

Introduction to (2S)-2-amino-7-cyclopropylheptanoic Acid (CAS No. 2171231-43-7)

(2S)-2-amino-7-cyclopropylheptanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171231-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, belonging to the class of amino acids, exhibits a unique structural configuration that makes it a valuable candidate for various biochemical and pharmacological applications.

The molecular structure of (2S)-2-amino-7-cyclopropylheptanoic acid features a seven-carbon chain with a cyclopropyl substituent at the seventh position and an amino group at the second position. This specific arrangement imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in its potential use as a building block for more complex molecules. The stereochemistry of the amino group, being in the (S) configuration, further enhances its utility in enantioselective synthesis and drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from structurally unique amino acids. The significance of (2S)-2-amino-7-cyclopropylheptanoic acid lies in its potential to serve as a precursor for peptidomimetics and other bioactive peptides. These peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclopropyl group in the molecule enhances its resistance to proteolytic enzymes, making it an attractive scaffold for designing long-acting drugs.

One of the most compelling aspects of (2S)-2-amino-7-cyclopropylheptanoic acid is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, targeting key enzymes involved in disease pathways. The structural features of this compound allow it to interact selectively with specific enzymatic targets, modulating their activity and potentially alleviating symptoms associated with various disorders. For instance, researchers have explored its potential as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes implicated in conditions such as cancer metastasis and inflammation.

The pharmacokinetic profile of (2S)-2-amino-7-cyclopropylheptanoic acid is another area of active investigation. Studies have indicated that the cyclopropyl group influences metabolic pathways, potentially leading to improved bioavailability and reduced clearance rates. This characteristic is particularly advantageous for drugs that require prolonged therapeutic effects. Additionally, the compound's solubility profile has been optimized through structural modifications, enhancing its formulation potential for oral and injectable dosage forms.

Recent advancements in computational chemistry have further propelled the study of (2S)-2-amino-7-cyclopropylheptanoic acid. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, streamlining the drug discovery process. These simulations have provided valuable insights into how structural modifications can enhance potency and selectivity, guiding experimental efforts toward more efficient synthetic routes.

In clinical settings, the therapeutic potential of derivatives of (2S)-2-amino-7-cyclopropylheptanoic acid is being evaluated through preclinical studies. These studies aim to assess safety profiles, optimal dosing regimens, and mechanisms of action. Preliminary results have shown promising outcomes in models of inflammation and pain management, suggesting that this compound may offer new treatment options for patients suffering from chronic conditions.

The synthetic chemistry associated with (2S)-2-amino-7-cyclopropylheptanoic acid presents both challenges and opportunities. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and enantiomeric purity. However, advances in asymmetric synthesis have made it increasingly feasible to produce this compound on a scalable basis. These methodologies are crucial for translating laboratory discoveries into viable pharmaceuticals.

The future direction of research on (2S)-2-amino-7-cyclopropylheptanoic acid is likely to focus on expanding its applications across different therapeutic areas. Exploration into its role as a scaffold for antiviral agents, neuroprotective compounds, and anti-inflammatory drugs is warranted. Additionally, investigating its potential in combination therapies may unlock synergistic effects that could improve patient outcomes.

In conclusion, (2S)-2-amino-7-cyclopropylheptanoic acid (CAS No. 2171231-43-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new possibilities, this compound is poised to play a significant role in addressing unmet medical needs.